Cas no 1499291-31-4 (2-(3-bromo-5-fluorophenyl)propan-1-amine)

• Product Name: 2-(3-bromo-5-fluorophenyl)propan-1-amine
• CAS No: 1499291-31-4
• Molecular Formula: C₉H₁₁BrFN
• Molecular Weight: 232.092745065689
• CID: 6517975
• PubChem ID: 83712561

2-(3-bromo-5-fluorophenyl)propan-1-amine Properties

Names and Identifiers

• 2-(3-bromo-5-fluorophenyl)propan-1-amine
• EN300-1913149
• 1499291-31-4

• InChIKey： KNWLRRJQDBQTLQ-UHFFFAOYSA-N
• Inchi： 1S/C9H11BrFN/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-4,6H,5,12H2,1H3
• SMILES： BrC1=CC(=CC(=C1)C(C)CN)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 231.00589g/mol
• Heavy Atom Count: 12
• Complexity: 143
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines